Cas no 686717-61-3 (2-(Sulfooxy)-L-phenylalanine)
2-(Sulfooxy)-L-phenylalanine structure
Product Name:2-(Sulfooxy)-L-phenylalanine
CAS No:686717-61-3
MF:C9H11NO6S
MW:261.25174164772
CID:2851297
PubChem ID:57440935
Update Time:2025-04-21
2-(Sulfooxy)-L-phenylalanine Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL1527613
- DTXSID00726475
- 2-(Sulfooxy)-L-phenylalanine
- 686717-61-3
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- Inchi: 1S/C9H11NO6S/c10-7(9(11)12)5-6-3-1-2-4-8(6)16-17(13,14)15/h1-4,7H,5,10H2,(H,11,12)(H,13,14,15)/t7-/m0/s1
- InChI Key: QTCRLZGTYUJQIE-ZETCQYMHSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC=CC=1C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 261.03070824Da
- Monoisotopic Mass: 261.03070824Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 135Ų
2-(Sulfooxy)-L-phenylalanine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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